Cas no 473534-59-7 (3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid)

• Product Name: 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid
• CAS No: 473534-59-7
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• CID: 6634785
• PubChem ID: 769986
• Update Time: 2024-01-04

3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20354350
• 51285-58-6
• MLS000554520
• 3-(tert-Butylsulfonyl)thiophene-2-carboxylicacid
• 3-t-butylsulfonyl-2-thiophenecarboxylic acid
• 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid, AldrichCPR
• A913184
• EU-0068808
• 3-(tert-Butylsulfonyl)thiophene-2-carboxylic acid
• 3-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid
• HMS2533A22
• CHEMBL1413897
• SCHEMBL17908025
• BCA28558
• 473534-59-7
• 3-tert-butylsulfonylthiophene-2-carboxylic acid
• AKOS000664149
• SMR000171543

• Inchi： 1S/C9H12O4S2/c1-9(2,3)15(12,13)6-4-5-14-7(6)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： NCTHNAUFIOOQAK-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 248.01770121g/mol
• Monoisotopic Mass: 248.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų